Cas no 1077-60-7 (2,4,4-trimethyl-1,2,3,4-tetrahydroquinoline)

• Product Name: 2,4,4-trimethyl-1,2,3,4-tetrahydroquinoline
• CAS No: 1077-60-7
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 4570408
• PubChem ID: 12715497
• Update Time: 2025-05-27

2,4,4-trimethyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 2,4,4-Trimethyl-1,2,3,4-tetrahydroquinoline
• Quinoline, 1,2,3,4-tetrahydro-2,4,4-trimethyl-
• 2,4,4-trimethyl-1,2,3,4-tetrahydroquinoline

• Inchi： 1S/C12H17N/c1-9-8-12(2,3)10-6-4-5-7-11(10)13-9/h4-7,9,13H,8H2,1-3H3
• InChI Key： IGZBTTJKEYOSEM-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C)(C)CC1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2,4,4-trimethyl-1,2,3,4-tetrahydroquinoline

Comprehensive Overview of 2,4,4-Trimethyl-1,2,3,4-Tetrahydroquinoline (CAS No. 1077-60-7)

2,4,4-Trimethyl-1,2,3,4-tetrahydroquinoline (CAS No. 1077-60-7) is a specialized organic compound belonging to the tetrahydroquinoline family. This heterocyclic molecule features a unique structure with three methyl groups attached to the quinoline backbone, making it a subject of interest in various industrial and research applications. Its molecular formula, C₁₂H₁₇N, and distinct properties have garnered attention in fields such as material science, pharmaceuticals, and specialty chemicals.

The compound's CAS number 1077-60-7 serves as a universal identifier, ensuring precise classification in global databases. Researchers often explore its potential as an intermediate in synthesizing more complex molecules due to its reactive nitrogen-containing ring. Recent trends in green chemistry have also sparked interest in derivatives of 2,4,4-trimethyl-1,2,3,4-tetrahydroquinoline for sustainable material development, aligning with the growing demand for eco-friendly alternatives in manufacturing processes.

One of the most frequently asked questions about CAS 1077-60-7 revolves around its solubility and stability under different conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents like ethanol and acetone, while remaining relatively stable at room temperature. These characteristics make it suitable for controlled reactions in laboratory settings. Additionally, its potential role in photocatalysis and organic electronics has become a hot topic, particularly in discussions about renewable energy technologies.

In the context of industrial applications, 2,4,4-trimethyl-1,2,3,4-tetrahydroquinoline has shown promise as a precursor for advanced polymers and coatings. Its molecular structure contributes to enhanced thermal resistance in certain composite materials, addressing the need for high-performance solutions in automotive and aerospace sectors. Furthermore, the compound's compatibility with nanotechnology applications has opened new avenues for research in smart materials and surface engineering.

From an analytical perspective, modern techniques such as HPLC and GC-MS are commonly employed to characterize CAS 1077-60-7 with high precision. The compound's distinct spectral signatures facilitate its identification in complex mixtures, making it valuable for quality control in chemical production. Recent advancements in computational chemistry have also enabled more accurate predictions of its behavior in various chemical environments, supporting innovation in molecular design.

The safety profile of 2,4,4-trimethyl-1,2,3,4-tetrahydroquinoline remains an important consideration for potential users. While not classified as hazardous under standard regulations, proper handling procedures should always be followed in laboratory and industrial settings. This aligns with the broader industry focus on responsible chemical management and workplace safety protocols, which have gained significant attention in recent regulatory discussions.

Looking ahead, the versatility of CAS 1077-60-7 continues to inspire research across multiple disciplines. Its potential applications in bioconjugation techniques and drug delivery systems represent particularly exciting frontiers, especially in the context of personalized medicine. As synthetic methodologies evolve, this compound may play an increasingly important role in developing next-generation functional materials with tailored properties.

For researchers seeking detailed technical specifications, the physical properties of 2,4,4-trimethyl-1,2,3,4-tetrahydroquinoline include a typical boiling point range between 280-290°C and a density of approximately 0.98 g/cm³. These parameters are crucial for process optimization in various applications. The compound's structure-activity relationships also continue to be explored, particularly in relation to its electronic properties and potential as a building block for more complex molecular architectures.